N-(4-chloro-2-fluorophenyl)-2-[2,4-dioxo-3-(2-phenylethyl)-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]acetamide

• CAS RN: 902920-28-9
• Molecular Formula: C23H18ClFN4O3
• Molecular Weight: 452.87
• IUPAC Name: N-(4-chloro-2-fluorophenyl)-2-[2,4-dioxo-3-(2-phenylethyl)pyrido[2,3-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C23H18ClFN4O3/c24-16-8-9-19(18(25)13-16)27-20(30)14-29-21-17(7-4-11-26-21)22(31)28(23(29)32)12-10-15-5-2-1-3-6-15/h1-9,11,13H,10,12,14H2,(H,27,30)
• InChI Key: SNOXCRNFPAQWNL-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CCN2C(=O)C3=C(N=CC=C3)N(C2=O)CC(=O)NC4=C(C=C(C=C4)Cl)F
• solubility: not available

Description

N-(4-chloro-2-fluorophenyl)-2-[2,4-dioxo-3-(2-phenylethyl)-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]acetamide is a useful research compound. Its molecular formula is C23H18ClFN4O3 and its molecular weight is 452.87. The purity is usually 95%.
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Scientific Research Applications

Radioligand Synthesis and Imaging

• Radiosynthesis for PET Imaging : The compound has been used in the development of radioligands for positron emission tomography (PET). For example, Dollé et al. (2008) synthesized DPA-714, a compound closely related to N-(4-chloro-2-fluorophenyl)-2-[2,4-dioxo-3-(2-phenylethyl)-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]acetamide, for PET imaging of the translocator protein (18 kDa) (Dollé et al., 2008).

• Synthesis and Evaluation for Peripheral Benzodiazepine Receptors : Fookes et al. (2008) discussed the synthesis and biological evaluation of related fluorinated compounds for studying peripheral benzodiazepine receptors using PET, highlighting the potential of these compounds in neurodegenerative disorder research (Fookes et al., 2008).

Neuroinflammation and Brain Disorders

• Potential in Neuroinflammatory Imaging : Damont et al. (2015) synthesized a series of novel pyrazolo[1,5-a]pyrimidines, closely related to the compound , for binding the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes. Their research underscores the potential of these compounds in in vivo PET imaging of neuroinflammation (Damont et al., 2015).

Antitumor Activities

• Synthesis and Antitumor Activities : Jing (2011) synthesized derivatives of the compound with potential selective anti-tumor activities, indicating a possible application in cancer treatment (Xiong Jing, 2011).

Herbicidal Activity

• Herbicidal Properties : Wu et al. (2011) designed and synthesized novel derivatives of a similar compound, showing significant herbicidal activities against certain weeds. This suggests potential applications in agriculture (Wu et al., 2011).

Analgesic and Anti-Inflammatory Agents

• Potential in Pain and Inflammation Treatment : Muralidharan et al. (2019) discussed the synthesis of pyrimidine derivatives for use as anti-inflammatory and analgesic agents, indicating another potential application of compounds similar to this compound (Muralidharan et al., 2019).